3-(6-Methylamino-pyrimidin-4-ylamino)-benzonitrile

• Molecular Formula: C12H11N5
• Molecular Weight: 225.25 g/mol
• IUPAC Name: 3-[[6-(methylamino)pyrimidin-4-yl]amino]benzonitrile
• InChI: InChI=1S/C12H11N5/c1-14-11-6-12(16-8-15-11)17-10-4-2-3-9(5-10)7-13/h2-6,8H,1H3,(H2,14,15,16,17)
• InChI Key: SFBKVDDETIAQHE-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=NC=N1)NC2=CC=CC(=C2)C#N

Description

3-(6-Methylamino-pyrimidin-4-ylamino)-benzonitrile is a useful research compound. Its molecular formula is C12H11N5 and its molecular weight is 225.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (6-chloro-pyrimidin-4-yl)-methylamine (1.44 g, 10 mmol), 3-amino-benzonitrile. (1.18 g, 10 mmol), 2-propanol (10 mL) and conc. HCl (0.45 mL, ˜5 mmol) is stirred for 36 h at 90° C. After cooling to room temperature, CH3OH is added and the reaction mixture is basified with conc. aqueous ammonia solution. The precipitate which forms upon addition of H2O is filtered off, washed with H2O and dried in vacuo to afford the title compound.